Cas no 877638-16-9 (N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide)
N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
- N-(3,4-dimethoxyphenyl)-2-[(7-oxo-1H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
- AB00678667-01
- SR-01000020537
- AKOS024654947
- SR-01000020537-1
- F2513-0050
- N-(3,4-dimethoxyphenyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide
- N-(3,4-dimethoxyphenyl)-2-[(7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
- N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide
- 877638-16-9
-
- Inchi: 1S/C15H15N5O4S/c1-23-10-4-3-9(7-11(10)24-2)16-13(22)8-25-15-19-18-14-17-12(21)5-6-20(14)15/h3-7H,8H2,1-2H3,(H,16,22)(H,17,18,21)
- InChI Key: XGXHBBBHNUQPJP-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1N2C(NN=1)=NC(=O)C=C2
Computed Properties
- Exact Mass: 361.08447515g/mol
- Monoisotopic Mass: 361.08447515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 133Ų
N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2513-0050-2μmol |
N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide |
877638-16-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2513-0050-5μmol |
N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide |
877638-16-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2513-0050-10μmol |
N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide |
877638-16-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2513-0050-20μmol |
N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide |
877638-16-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2513-0050-1mg |
N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide |
877638-16-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2513-0050-2mg |
N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide |
877638-16-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2513-0050-3mg |
N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide |
877638-16-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2513-0050-4mg |
N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide |
877638-16-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2513-0050-5mg |
N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide |
877638-16-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2513-0050-10mg |
N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide |
877638-16-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
Comprehensive Overview of N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide (CAS No. 877638-16-9)
The compound N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide, identified by its CAS No. 877638-16-9, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a triazolopyrimidine core with a dimethoxyphenyl acetamide moiety, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its ability to interact with specific protein targets.
In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide aligns with this trend, as its structural features suggest high selectivity and affinity for certain biological pathways. This has led to its exploration in studies related to inflammatory diseases, neurodegenerative disorders, and even cancer research, where precise molecular targeting is crucial.
The synthesis of CAS No. 877638-16-9 involves multi-step organic reactions, including the formation of the triazolopyrimidine ring and subsequent sulfanyl acetamide linkage. Its molecular weight and solubility profile make it suitable for both in vitro and in vivo studies, though researchers must optimize conditions to ensure stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to confirm its purity and structural integrity.
One of the most searched questions in scientific forums is: "What are the potential applications of triazolopyrimidine derivatives in drug discovery?" This compound provides a compelling case study, as its sulfanyl acetamide group enhances its binding efficiency, while the dimethoxyphenyl moiety contributes to its pharmacokinetic properties. Such features are critical for developing orally bioavailable drugs, a key focus in modern pharmaceutical R&D.
From an industrial perspective, scalability and cost-effectiveness are paramount. The synthesis of N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide requires careful optimization to minimize byproducts and maximize yield. Green chemistry principles, such as using catalytic methods or recyclable solvents, are increasingly applied to align with sustainability goals—a topic highly relevant to today’s biotech and pharma industries.
In conclusion, CAS No. 877638-16-9 represents a versatile and scientifically valuable compound with broad implications for medicinal chemistry and drug development. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of targeted therapies and enzyme inhibition. As the scientific community continues to explore its potential, this compound may pave the way for innovative treatments addressing unmet medical needs.
877638-16-9 (N-(3,4-dimethoxyphenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)